Cas no 2229539-16-4 (tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate
• CAS No: 2229539-16-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6443300
• PubChem ID: 165677814
• Update Time: 2025-08-04

tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate
• tert-butyl N-[4-(1-aminocyclopentyl)-2-hydroxyphenyl]carbamate
• EN300-1875855
• 2229539-16-4

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-7-6-11(10-13(12)19)16(17)8-4-5-9-16/h6-7,10,19H,4-5,8-9,17H2,1-3H3,(H,18,20)
• InChI Key： XJTKNDTUVXIWHL-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CCCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate (CAS No. 2229539-16-4)

The compound tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate (CAS No. 2229539-16-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentyl amine group and a hydroxyphenyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate has grown, driven by advancements in small-molecule drug development and medicinal chemistry. The compound’s carbamate group is particularly noteworthy, as it often enhances stability and bioavailability in drug candidates. This aligns with current trends in the pharmaceutical industry, where improving drug-like properties and ADME (Absorption, Distribution, Metabolism, Excretion) profiles are critical priorities.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization of the aromatic ring. Researchers often employ Boc (tert-butoxycarbonyl) protection for the amine group, followed by coupling reactions to introduce the hydroxyphenyl moiety. These methods are widely discussed in academic literature and patent filings, reflecting the compound’s relevance in modern organic synthesis.

Another hot topic is the biological activity of tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate. While its exact mechanisms are still under investigation, preliminary studies suggest it may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are key targets in treating diseases like cancer and autoimmune disorders. This has led to increased interest from biotech companies exploring novel therapeutic agents.

From an SEO perspective, keywords such as "tert-butyl carbamate derivatives", "cyclopentyl amine synthesis", and "hydroxyphenyl carbamate applications" are highly relevant. These terms reflect user intent in search engines, where professionals seek information on chemical properties, synthetic methods, and potential uses of this compound. By addressing these queries, this article aims to provide a comprehensive resource for chemists, pharmacologists, and industry stakeholders.

In conclusion, tert-butyl N-4-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate (CAS No. 2229539-16-4) represents a promising area of research in drug discovery and organic chemistry. Its structural features and potential biological activities make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule may play a pivotal role in the development of next-generation therapeutics.